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Compound of Interest

Compound Name: Cobalt;vanadium

Cat. No.: B14713439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development of Cobalt-

Vanadium (Co-V) alloy membranes for hydrogen separation. This document includes

summaries of key performance data, detailed experimental protocols for membrane fabrication

and testing, and visualizations of the experimental workflow.

Introduction to Co-V Alloy Membranes
Vanadium-based membranes are a promising alternative to costly palladium-based

membranes for hydrogen purification due to vanadium's high hydrogen permeability.[1][2]

However, pure vanadium suffers from severe hydrogen embrittlement, which limits its practical

application.[2][3] Alloying vanadium with other elements is an effective strategy to mitigate this

issue. Cobalt has emerged as a beneficial alloying element, as its addition to vanadium can

decrease hydrogen solubility, thereby improving resistance to hydrogen embrittlement, and in

some cases, even enhance hydrogen flux.[4][5]

Data Presentation: Performance of Co-V and Other
V-Based Alloy Membranes
The following table summarizes key performance data for various V-based alloy membranes,

including those containing cobalt. This allows for a comparative analysis of their hydrogen

separation capabilities.
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V₉₀Co₁₀ N/A 400 N/A
1.2 x

10⁻⁷
N/A N/A [6]

V₈₅Al₁₀C

o₅
N/A N/A N/A N/A N/A N/A [7]

V₂₃.₅Ti₅₀

Co₂₆.₅
N/A N/A N/A

4.05 x

10⁻⁸
N/A N/A [8][9]

V₈₅Ni₁₅ N/A
623-873

K

0.0045-

0.03
N/A N/A N/A [10]

V₉₀Ti₁₀ N/A
723-873

K
0.014 N/A N/A N/A [10]

V-

5mol%Fe
N/A 673 N/A N/A N/A N/A [5]

V-

5mol%M

o

N/A 673 N/A N/A N/A N/A [5]

Experimental Protocols
Protocol for Co-V Alloy Membrane Fabrication
This protocol outlines the general steps for fabricating Co-V alloy membranes, primarily through

arc melting followed by thermomechanical processing.

Materials and Equipment:

High-purity Vanadium (V) and Cobalt (Co) metals (e.g., >99.9%)
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Arc melting furnace with a non-consumable tungsten electrode and a water-cooled copper

hearth

High-purity argon gas

Rolling mill

Vacuum furnace for annealing

Sandpaper and polishing cloths

Acetone and ethanol for cleaning

Procedure:

Alloy Preparation:

1. Weigh the high-purity V and Co metals in the desired atomic ratios to prepare the alloy

ingot.

2. Place the metals into the arc melting furnace.

3. Evacuate the furnace chamber to a high vacuum (e.g., <10⁻³ Pa) and then backfill with

high-purity argon gas. This process should be repeated several times to ensure a pure

inert atmosphere.

4. Melt the metals using the arc. To ensure homogeneity, the resulting alloy button should be

flipped and remelted multiple times (typically 4-5 times).

Thermomechanical Processing:

1. Homogenization Annealing: Seal the as-cast ingot in a quartz tube under vacuum. Heat

the ingot in a furnace to a high temperature (e.g., 1000-1200 °C) and hold for an extended

period (e.g., 24 hours) to homogenize the microstructure. After holding, quench the tube in

water.

2. Cold Rolling: Perform cold rolling of the homogenized ingot to reduce its thickness to the

desired membrane thickness (e.g., 100-500 µm). The total thickness reduction is typically
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achieved in multiple passes with intermediate annealing steps to prevent cracking.

3. Intermediate Annealing: After a certain percentage of thickness reduction (e.g., 20-30%),

anneal the rolled sheet in a vacuum furnace at a suitable temperature (e.g., 800-1000 °C)

for a short duration (e.g., 1-2 hours) to relieve internal stresses and recover ductility.

4. Repeat the cold rolling and intermediate annealing steps until the final desired thickness is

achieved.

Membrane Preparation:

1. Cut the final rolled sheet into the desired membrane shape and size (e.g., discs).

2. Mechanically polish the membrane surfaces using progressively finer grades of sandpaper

and polishing cloths to achieve a smooth, mirror-like finish.

3. Clean the polished membranes ultrasonically in acetone and then ethanol to remove any

organic residues.

4. Dry the membranes thoroughly before use.

Protocol for Hydrogen Permeation Testing
This protocol describes the procedure for measuring the hydrogen permeability of the

fabricated Co-V alloy membranes using a gas permeation setup.

Materials and Equipment:

High-pressure, high-temperature gas permeation test cell

Mass flow controllers for hydrogen and inert gases (e.g., Argon)

Pressure transducers

Temperature controller and furnace

Bubble flow meter or mass spectrometer for measuring permeate flow rate

Vacuum pump
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Co-V alloy membrane

Procedure:

Membrane Installation:

1. Mount the Co-V alloy membrane in the test cell, ensuring a leak-tight seal (e.g., using

graphite or gold gaskets).

2. Leak-test the system at room temperature and operating temperature using an inert gas

like argon.

System Preparation:

1. Evacuate both the feed and permeate sides of the membrane to a high vacuum.

2. Heat the membrane to the desired operating temperature (e.g., 400-600 °C) under

vacuum or an inert gas flow.

Hydrogen Permeation Measurement:

1. Introduce a pure hydrogen stream to the feed side of the membrane at a controlled flow

rate and pressure.

2. Maintain the permeate side at a lower pressure (e.g., atmospheric pressure or under

vacuum).

3. Allow the system to reach a steady state, where the hydrogen permeation rate becomes

constant.

4. Measure the hydrogen flow rate on the permeate side using a bubble flow meter or a

mass spectrometer.

5. Record the temperatures and pressures on both the feed and permeate sides.

Data Analysis:
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1. Calculate the hydrogen flux (J) using the following equation: J = Q / A where Q is the

volumetric flow rate of permeated hydrogen and A is the effective membrane area.

2. Calculate the hydrogen permeability (Φ) using the following equation, which is derived

from Sieverts' law: Φ = J * t / (P_feed^0.5 - P_permeate^0.5) where t is the membrane

thickness, P_feed is the hydrogen partial pressure on the feed side, and P_permeate is

the hydrogen partial pressure on the permeate side.

Shutdown Procedure:

1. Stop the hydrogen flow and purge the system with an inert gas.

2. Cool down the system to room temperature under the inert gas flow.

Mandatory Visualization
The following diagrams illustrate the key experimental workflows described in the protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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